Cas no 103038-21-7 (Ethyl 2-(1-methylpyrrolidin-3-yl)acetate)

Ethyl 2-(1-methylpyrrolidin-3-yl)acetate is a versatile intermediate in organic synthesis, characterized by its pyrrolidine-based structure and ester functionality. This compound is particularly valuable in pharmaceutical and agrochemical research due to its ability to serve as a building block for more complex molecules. The presence of both a tertiary amine and an ester group enhances its reactivity, enabling applications in amidation, reduction, and alkylation reactions. Its stable yet modifiable structure makes it suitable for fine-tuning physicochemical properties in drug development. The compound is typically handled under controlled conditions to ensure purity and optimal performance in synthetic workflows.
Ethyl 2-(1-methylpyrrolidin-3-yl)acetate structure
103038-21-7 structure
Product Name:Ethyl 2-(1-methylpyrrolidin-3-yl)acetate
CAS No:103038-21-7
MF:C9H17NO2
MW:171.23678278923
CID:1038476
PubChem ID:70700988
Update Time:2025-05-27

Ethyl 2-(1-methylpyrrolidin-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-(1-methylpyrrolidin-3-yl)acetate
    • (1-methyl-pyrrolidin-3-yl)-acetic acid ethyl ester
    • (1-Methyl-pyrrolidin-3-yl)-essigsaeure-aethylester
    • AK100656
    • ANW-70041
    • KB-252054
    • SCHEMBL15800376
    • DTXSID40743767
    • Ethyl (1-methylpyrrolidin-3-yl)acetate
    • Ethyl2-(1-methylpyrrolidin-3-yl)acetate
    • 103038-21-7
    • A896635
    • MDL: MFCD22418566
    • Inchi: 1S/C9H17NO2/c1-3-12-9(11)6-8-4-5-10(2)7-8/h8H,3-7H2,1-2H3
    • InChI Key: WIWJFRTXGZCEFE-UHFFFAOYSA-N
    • SMILES: O(CC)C(CC1CN(C)CC1)=O

Computed Properties

  • Exact Mass: 171.125928785g/mol
  • Monoisotopic Mass: 171.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 29.5Ų

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